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Compound of Interest

Compound Name: LY2940094 tartrate

Cat. No.: B608729 Get Quote

For Immediate Use by Laboratory Professionals

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling LY2940094 tartrate. Adherence to these procedures

is critical for ensuring personal safety and maintaining a secure laboratory environment.

LY2940094 is a potent and selective nociception receptor (NOP) antagonist.[1][2][3][4] As with

any potent pharmaceutical compound, meticulous handling is required to minimize exposure

risk. While a specific, comprehensive Safety Data Sheet (SDS) for LY2940094 tartrate is not

readily available in the public domain, the following guidelines are based on best practices for

handling high-potency active pharmaceutical ingredients (HPAPIs).

Personal Protective Equipment (PPE)
Due to the potent nature of LY2940094 tartrate, a comprehensive PPE strategy is mandatory

to prevent skin contact, inhalation, and ingestion. The multi-layered approach detailed below

provides head-to-toe protection.
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PPE Component Specification Rationale

Gloves
Double-gloving with nitrile

gloves

Prevents direct skin contact.

Double-gloving provides an

extra layer of protection

against tears and

contamination.

Body Covering

Disposable coverall ("bunny

suit") with integrated hood and

shoe covers

Ensures full-body protection

from particulate and splash

contamination.[5]

Respiratory Protection
Powered Air-Purifying

Respirator (PAPR)

For operations with a high risk

of aerosol or dust generation,

such as weighing and

reconstituting the solid

compound, a PAPR is

recommended to provide a

high level of respiratory

protection.[6][7] For other

tasks, a well-fitted N95

respirator may be sufficient,

but a risk assessment should

be performed.

Eye Protection
Chemical splash goggles or a

full face shield

Protects eyes from splashes

and airborne particles.[5]

Goggles should be worn even

when using a PAPR with a

hood to ensure a complete

seal.

Footwear
Dedicated, slip-resistant

laboratory shoes

To be worn under shoe covers

to prevent contamination of

personal footwear and reduce

the risk of slips.[5]
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Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling LY2940094 tartrate from receipt to disposal is crucial for

safety.

Receiving and Storage
Upon receipt, visually inspect the container for any damage or leaks.

The compound should be stored in a tightly sealed container in a freezer, with recommended

temperatures at -20°C for short-term storage (up to one month) and -80°C for long-term

storage (up to six months).[1]

The storage location should be clearly labeled as containing a potent compound.

Weighing and Reconstitution
All manipulations of solid LY2940094 tartrate must be conducted in a containment device

such as a glove box or a powder containment hood to minimize the risk of inhalation.

Use dedicated utensils (spatulas, weigh boats) for handling the compound. These should be

disposed of as hazardous waste after use.

When reconstituting, add the solvent slowly to the solid to avoid generating dust. A common

solvent is DMSO.[1]

Experimental Use
When working with solutions of LY2940094 tartrate, handle them within a chemical fume

hood.

Ensure all labware that comes into contact with the compound is properly decontaminated or

disposed of as hazardous waste.

Decontamination
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All surfaces and equipment that may have come into contact with LY2940094 tartrate should

be decontaminated. A common procedure involves wiping surfaces with a suitable solvent

(e.g., 70% ethanol) followed by a cleaning agent.[8] All cleaning materials must be disposed

of as hazardous waste.

Disposal Plan: Managing LY2940094 Tartrate Waste
All waste generated from handling LY2940094 tartrate must be treated as hazardous waste.

Never dispose of this compound or its waste down the drain or in regular trash.[9]

Solid Waste: Unused or expired compound, contaminated gloves, pipette tips, weigh boats,

and other disposable labware should be placed in a dedicated, sealed, and clearly labeled

hazardous waste container.[8]

Liquid Waste: All solutions containing LY2940094 tartrate should be collected in a sealed,

leak-proof, and shatter-resistant hazardous waste container.[8]

Labeling: All hazardous waste containers must be clearly labeled with "Hazardous Waste,"

the full chemical name "LY2940094 tartrate," and any other components in the waste

stream.[8][9]

Collection: Arrange for the collection of hazardous waste through your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

contractor.[9]

Workflow for Safe Handling of LY2940094 Tartrate
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Caption: Workflow for the safe handling and disposal of LY2940094 tartrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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